Cas no 1217863-21-2 (2-(4-Thiocarbamoylphenyl)benzimidazole)

• Product Name: 2-(4-Thiocarbamoylphenyl)benzimidazole
• CAS No: 1217863-21-2
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• MDL: MFCD16251568
• CID: 4578518
• Update Time: 2025-05-26

2-(4-Thiocarbamoylphenyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Thiocarbamoylphenyl)benzimidazole, 97%
• 4-(1H-Benzo[d]imidazol-2-yl)benzothioamide
• Benzenecarbothioamide, 4-(1H-benzimidazol-2-yl)-
• 2-(4-Thiocarbamoylphenyl)benzimidazole

• MDL： MFCD16251568
• Inchi： 1S/C14H11N3S/c15-13(18)9-5-7-10(8-6-9)14-16-11-3-1-2-4-12(11)17-14/h1-8H,(H2,15,18)(H,16,17)
• InChI Key： TYWBPVVWCJOAHL-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC=C(C2NC3=CC=CC=C3N=2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(4-Thiocarbamoylphenyl)benzimidazole

Introduction to CAS No. 1217863-21-2: 2-(4-Thiocarbamoylphenyl)benzimidazole

The compound with CAS No. 1217863-21-2, commonly referred to as 2-(4-thiocarbamoylphenyl)benzimidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile applications in drug design and as functional materials. The thiocarbamoyl group attached to the benzene ring introduces unique electronic and structural properties, making this compound a valuable subject for research and development.

Benzimidazoles are heterocyclic aromatic compounds characterized by two nitrogen atoms in their structure. The presence of the thiocarbamoyl group (SC(NH₂)₂) at the 4-position of the phenyl ring further enhances the compound's reactivity and selectivity. Recent studies have explored the potential of 2-(4-thiocarbamoylphenyl)benzimidazole in various applications, including as a building block for advanced materials and as a precursor for bioactive molecules.

One of the most promising areas of research involving this compound is its role in drug discovery. The thiocarbamoyl group is known to exhibit biological activity, making it a valuable moiety in medicinal chemistry. Researchers have investigated its potential as an anti-inflammatory agent, an antioxidant, and even as a candidate for anticancer therapies. The compound's ability to interact with biological targets such as enzymes and receptors has been extensively studied using computational methods and in vitro assays.

In addition to its pharmacological applications, 2-(4-thiocarbamoylphenyl)benzimidazole has shown potential in materials science. Its aromaticity and heteroatom content make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, facilitating its integration into practical applications.

The synthesis of 2-(4-thiocarbamoylphenyl)benzimidazole typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes. The use of green chemistry principles in these syntheses has also been a focus area, aligning with global efforts to reduce environmental impact.

From an analytical standpoint, the characterization of CAS No. 1217863-21-2 has been carried out using advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure, stability, and reactivity under various conditions.

In conclusion, 2-(4-thiocarbamoylphenyl)benzimidazole is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in both academic research and industrial applications is expected to grow significantly.